Flavine Adenine Dinucleotide
Flavine Adenine Dinucleotide
FAD is a flavin adenine dinucleotide in which the substituent at position 10 of the flavin nucleus is a 5'-adenosyldiphosphoribityl group. It has a role as a human metabolite, an Escherichia coli metabolite, a mouse metabolite, a prosthetic group and a cofactor. It is a conjugate acid of a FAD(3-).
Fad, also known as flavitan or adeflavin, belongs to the class of organic compounds known as flavin nucleotides. These are nucleotides containing a flavin moiety. Flavin is a compound that contains the tricyclic isoalloxazine ring system, which bears 2 oxo groups at the 2- and 4-positions. Fad is a drug which is used to treat eye diseases caused by vitamin b2 deficiency, such as keratitis and blepharitis. Fad is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Fad has been found in human liver and muscle tissues, and has also been detected in multiple biofluids, such as feces and blood. Within the cell, Fad is primarily located in the cytoplasm, mitochondria, endoplasmic reticulum and peroxisome. Fad exists in all eukaryotes, ranging from yeast to humans. In humans, Fad is involved in the tyrosine metabolism pathway, the betaine metabolism pathway, the valine, leucine and isoleucine degradation pathway, and the tryptophan metabolism pathway. Fad is also involved in several metabolic disorders, some of which include the oncogenic action OF D-2-hydroxyglutarate in hydroxygluaricaciduria pathway, the hyperornithinemia-hyperammonemia-homocitrullinuria [HHH-syndrome] pathway, the sarcosinemia pathway, and adenosine deaminase deficiency.
A condensation product of riboflavin and adenosine diphosphate. The coenzyme of various aerobic dehydrogenases, e.g., D-amino acid oxidase and L-amino acid oxidase. (Lehninger, Principles of Biochemistry, 1982, p972) Flavin adenine dinucleotide is approved for use in Japan under the trade name Adeflavin as an ophthalmic treatment for vitamin B2 deficiency.
Fad, also known as flavitan or adeflavin, belongs to the class of organic compounds known as flavin nucleotides. These are nucleotides containing a flavin moiety. Flavin is a compound that contains the tricyclic isoalloxazine ring system, which bears 2 oxo groups at the 2- and 4-positions. Fad is a drug which is used to treat eye diseases caused by vitamin b2 deficiency, such as keratitis and blepharitis. Fad is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Fad has been found in human liver and muscle tissues, and has also been detected in multiple biofluids, such as feces and blood. Within the cell, Fad is primarily located in the cytoplasm, mitochondria, endoplasmic reticulum and peroxisome. Fad exists in all eukaryotes, ranging from yeast to humans. In humans, Fad is involved in the tyrosine metabolism pathway, the betaine metabolism pathway, the valine, leucine and isoleucine degradation pathway, and the tryptophan metabolism pathway. Fad is also involved in several metabolic disorders, some of which include the oncogenic action OF D-2-hydroxyglutarate in hydroxygluaricaciduria pathway, the hyperornithinemia-hyperammonemia-homocitrullinuria [HHH-syndrome] pathway, the sarcosinemia pathway, and adenosine deaminase deficiency.
A condensation product of riboflavin and adenosine diphosphate. The coenzyme of various aerobic dehydrogenases, e.g., D-amino acid oxidase and L-amino acid oxidase. (Lehninger, Principles of Biochemistry, 1982, p972) Flavin adenine dinucleotide is approved for use in Japan under the trade name Adeflavin as an ophthalmic treatment for vitamin B2 deficiency.
Brand Name:
Vulcanchem
CAS No.:
146-14-5
VCID:
VC0134626
InChI:
InChI=1S/C27H33N9O15P2/c1-10-3-12-13(4-11(10)2)35(24-18(32-12)25(42)34-27(43)33-24)5-14(37)19(39)15(38)6-48-52(44,45)51-53(46,47)49-7-16-20(40)21(41)26(50-16)36-9-31-17-22(28)29-8-30-23(17)36/h3-4,8-9,14-16,19-21,26,37-41H,5-7H2,1-2H3,(H,44,45)(H,46,47)(H2,28,29,30)(H,34,42,43)/t14-,15+,16+,19-,20+,21+,26+/m0/s1
SMILES:
CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O
Molecular Formula:
C27H33N9O15P2
Molecular Weight:
785.5 g/mol
Flavine Adenine Dinucleotide
CAS No.: 146-14-5
Reference Standards
VCID: VC0134626
Molecular Formula: C27H33N9O15P2
Molecular Weight: 785.5 g/mol
| CAS No. | 146-14-5 |
|---|---|
| Product Name | Flavine Adenine Dinucleotide |
| Molecular Formula | C27H33N9O15P2 |
| Molecular Weight | 785.5 g/mol |
| IUPAC Name | [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4S)-5-(7,8-dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] hydrogen phosphate |
| Standard InChI | InChI=1S/C27H33N9O15P2/c1-10-3-12-13(4-11(10)2)35(24-18(32-12)25(42)34-27(43)33-24)5-14(37)19(39)15(38)6-48-52(44,45)51-53(46,47)49-7-16-20(40)21(41)26(50-16)36-9-31-17-22(28)29-8-30-23(17)36/h3-4,8-9,14-16,19-21,26,37-41H,5-7H2,1-2H3,(H,44,45)(H,46,47)(H2,28,29,30)(H,34,42,43)/t14-,15+,16+,19-,20+,21+,26+/m0/s1 |
| Standard InChIKey | VWWQXMAJTJZDQX-UYBVJOGSSA-N |
| Isomeric SMILES | CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)C[C@@H]([C@@H]([C@@H](COP(=O)(O)OP(=O)(O)OC[C@@H]4[C@H]([C@H]([C@@H](O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O |
| SMILES | CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O |
| Canonical SMILES | CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O |
| Physical Description | Solid |
| Description | FAD is a flavin adenine dinucleotide in which the substituent at position 10 of the flavin nucleus is a 5'-adenosyldiphosphoribityl group. It has a role as a human metabolite, an Escherichia coli metabolite, a mouse metabolite, a prosthetic group and a cofactor. It is a conjugate acid of a FAD(3-). Fad, also known as flavitan or adeflavin, belongs to the class of organic compounds known as flavin nucleotides. These are nucleotides containing a flavin moiety. Flavin is a compound that contains the tricyclic isoalloxazine ring system, which bears 2 oxo groups at the 2- and 4-positions. Fad is a drug which is used to treat eye diseases caused by vitamin b2 deficiency, such as keratitis and blepharitis. Fad is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Fad has been found in human liver and muscle tissues, and has also been detected in multiple biofluids, such as feces and blood. Within the cell, Fad is primarily located in the cytoplasm, mitochondria, endoplasmic reticulum and peroxisome. Fad exists in all eukaryotes, ranging from yeast to humans. In humans, Fad is involved in the tyrosine metabolism pathway, the betaine metabolism pathway, the valine, leucine and isoleucine degradation pathway, and the tryptophan metabolism pathway. Fad is also involved in several metabolic disorders, some of which include the oncogenic action OF D-2-hydroxyglutarate in hydroxygluaricaciduria pathway, the hyperornithinemia-hyperammonemia-homocitrullinuria [HHH-syndrome] pathway, the sarcosinemia pathway, and adenosine deaminase deficiency. A condensation product of riboflavin and adenosine diphosphate. The coenzyme of various aerobic dehydrogenases, e.g., D-amino acid oxidase and L-amino acid oxidase. (Lehninger, Principles of Biochemistry, 1982, p972) Flavin adenine dinucleotide is approved for use in Japan under the trade name Adeflavin as an ophthalmic treatment for vitamin B2 deficiency. |
| Solubility | 5 mg/mL |
| Synonyms | Dinucleotide, Flavin-Adenine FAD Flavin Adenine Dinucleotide Flavin-Adenine Dinucleotide Flavitan |
| PubChem Compound | 643975 |
| Last Modified | Dec 23 2021 |
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